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Compound of Interest

Compound Name: N2-Methyl-DG cep

Cat. No.: B14123507

Get Quote

Part 1: Core Directive & Operational Context
N2-Methyl-2'-deoxyguanosine-3'-O-(2-cyanoethyl-N,N-diisopropyl)phosphoramidite (commonly

abbreviated as N2-Me-dG-CE Phosphoramidite) is a specialized modified nucleoside used to

introduce N2-methylated guanosine residues into oligonucleotides.[1] These modifications are

critical for studying DNA repair mechanisms (specifically AlkB repair of alkylation damage) and

probing polymerase fidelity.

Unlike standard DNA phosphoramidites (dA, dC, dG, T), N2-Me-dG is a high-value, modified

reagent often used in smaller quantities but requiring identical rigor in moisture protection and

disposal.[1]

The Critical Hazard: The primary disposal hazard is not the toxicity of the nucleoside itself, but

the reactivity of the trivalent phosphorus (PIII) moiety. Phosphoramidites are violently sensitive

to water and oxidation. Improper disposal into aqueous waste streams without quenching can

lead to uncontrolled exothermic reactions, pressure buildup in waste containers, and the

release of toxic cyano-compounds.[1]

Part 2: Immediate Safety & Identification
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Chemical Identification
Property Detail

Chemical Name N2-Methyl-dG-CE Phosphoramidite

CAS Number
19916-77-9 (Nucleoside base);

Phosphoramidite CAS varies by linker

Physical State White to off-white foam or powder

Solubility
Soluble in Acetonitrile (ACN), Dichloromethane

(DCM)

Reactivity Reacts rapidly with water/moisture (Hydrolysis)

Personal Protective Equipment (PPE) Matrix
Respiratory: N95 or P100 respirator if handling open powder outside a fume hood.

Skin: Double-gloving recommended. Inner layer: Latex/Nitrile (4 mil); Outer layer: Nitrile (5-8

mil).

Eyes: Chemical splash goggles (ANSI Z87.1). Safety glasses are insufficient for liquid waste

handling.

Body: Flame-resistant lab coat; closed-toe chemical-resistant footwear.

Part 3: Disposal Protocols
Workflow 1: Solid Waste (Expired or Residual Vials)
Do not attempt to quench large quantities (>1g) of solid phosphoramidite manually.

Segregation: Keep the vial tightly capped. Do not mix with general trash.[2]

Secondary Containment: Place the original vial inside a clear, sealable polyethylene bag

(Ziploc type).

Labeling: Affix a hazardous waste label.
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Constituents: "N2-Methyl-dG Phosphoramidite, Solid."[1]

Hazards: "Irritant, Moisture Sensitive."[1]

Disposal: Place in the Solid Hazardous Waste drum (Lab Pack) for incineration.

Workflow 2: Liquid Waste (Synthesizer Effluent)
This stream typically contains Acetonitrile, Phosphoramidite, and potentially Activators

(Tetrazole).[1]

Collection: Collect effluent in a dedicated High-Density Polyethylene (HDPE) or glass carboy.

Compatibility Check: Ensure the carboy is rated for organic solvents.

Crucial: Do NOT use metal containers (corrosion risk from potential acidic byproducts).

RCRA Classification: This mixture is chemically hazardous.

D001: Ignitable (due to Acetonitrile).

U003: Acetonitrile (Toxic waste).

Storage: Keep the carboy cap vented (using a safety waste cap with a charcoal filter) to

prevent pressure buildup from slow hydrolysis of unreacted phosphoramidites.

Workflow 3: Empty Container Decontamination
(Quenching Protocol)
Use this protocol to clean empty glass bottles before glass recycling or trash disposal.

The "Self-Validating" Quench: This process ensures the reactive P(III) is converted to stable

P(V) species (H-phosphonate or phosphate).

Fume Hood: Move all operations to a certified chemical fume hood.

Solvent Rinse: Add a small volume of Acetonitrile (ACN) to the "empty" bottle to dissolve

residual foam. Swirl until clear.
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The Quench: Add an equal volume of Methanol (MeOH) or Wet Acetonitrile (ACN with 2%

water).

Observation: You may observe a slight warming or "fizzing" (release of diisopropylamine).

Validation: The solution should remain clear. If a precipitate forms, add more MeOH.[1]

Wait: Allow the bottle to sit uncapped in the hood for 15 minutes to ensure off-gassing is

complete.

Disposal: Pour the liquid into the Organic Solvent Waste container (Halogenated or Non-

Halogenated depending on other components, usually Non-Halogenated for ACN/MeOH).

Glass: Triple rinse with acetone. Deface the label. Dispose of the bottle in the Glass Waste

or Sharps container.

Part 4: Visual Decision Matrix
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Identify Waste Type

Is it Solid? (Vial/Powder) Is it Liquid? (Effluent) Is it an Empty Bottle?

Place in Secondary Bag
(Do NOT Quench)

Collect in HDPE Carboy
(Vented Cap) Rinse with Acetonitrile

Lab Pack for Incineration Label: D001 (Ignitable)
U003 (Acetonitrile)

Add Methanol/Water
(Wait 15 mins)

Pour into Solvent Waste

Deface Label -> Glass Bin

Click to download full resolution via product page

Figure 1: Decision tree for N2-Methyl-dG phosphoramidite waste streams, ensuring regulatory

compliance.

Part 5: Technical Rationale & Regulatory
Compliance
Mechanism of Quenching
The "Quench" step utilizes the sensitivity of the phosphoramidite bond (P-N) to nucleophiles.

Hydrolysis: Water attacks the phosphorus, displacing the diisopropylamine group.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b14123507/docs?utm_src=pdf-body-img#comprehensive-disposal-guide-n2-methyl-dg-ce-phosphoramidite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14123507?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction:R-O-P(OR')-N(iPr)2 + H2O → R-O-P(H)(O)(OR') + HN(iPr)2

Outcome: The resulting H-phosphonate is stable to air and moisture, removing the risk of

unexpected exothermic reactions in the waste drum.

Regulatory Codes (RCRA - USA)
Proper coding prevents fines and ensures safe transport.

D001 (Ignitable): Flash point < 60°C. Applies to Acetonitrile solutions.

U003 (Acetonitrile): Listed toxic waste.

D003 (Reactive): While pure phosphoramidites are reactive, they are rarely classified as

D003 unless in bulk.[1] However, treating them as "Reactive" for internal safety protocols is

best practice.

Storage of Reagent
To minimize waste, store N2-Methyl-dG cep at -20°C under Argon.[1] Allow the vial to

equilibrate to room temperature before opening to prevent condensation, which hydrolyzes the

reagent and renders it useless (creating immediate waste).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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